Cas no 14720-53-7 (Lead borate)

• Product Name: Lead borate
• CAS No: 14720-53-7
• MF: B₂O₄Pb
• MW: 292.819597244263
• CID: 87400
• PubChem ID: 61766
• Update Time: 2025-10-28

Lead borate Chemical and Physical Properties

Names and Identifiers

• Lead borate
• Lead (II) Borate Monohydrate
• LEAD(II) BORATE EXTRA PURE
• Boron lead oxide (B2PbO4)
• Lead borate (PbB2O4)
• 14720-53-7
• LEAD BORATE (PB(BO2)2)
• 8919V1GL3R
• Boric acid (HBO2), lead(2+) salt
• LEAD METABORATE (PB(BO2)2)
• EINECS 238-762-3
• lead(2+);oxido(oxo)borane
• DTXSID801014511
• AKOS015903983
• UNII-8919V1GL3R
• Q27269979
• NS00085493
• lead(II) metaborate
• Lead metaborate
• LEAD BORATE [MI]
• ZPPSOOVFTBGHBI-UHFFFAOYSA-N

• Inchi： 1S/2BO2.Pb/c2*2-1-3;/q2*-1;+2
• InChI Key： ZPPSOOVFTBGHBI-UHFFFAOYSA-N
• SMILES： [Pb+2].[O-]B=O.[O-]B=O

Computed Properties

• Exact Mass: 759.92900
• Monoisotopic Mass: 293.974905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystalline powder
• Density: 5.598
• Melting Point: 160°C -H₂O
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 147.59000
• LogP: -2.68110
• Vapor Pressure: No data available
• Solubility: Insoluble in water and sodium hydroxide, soluble in strong acids.

Lead borate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN2291
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid organides Metalloid oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Lead borate

Properties and Applications of Lead Borate (CAS No: 14720-53-7)

Lead borate, with the chemical formula Pb₃(BO₃)₂, is a compound that has garnered significant attention in the field of chemistry and materials science due to its unique structural and functional properties. This compound, identified by its CAS number 14720-53-7, is a white crystalline solid that exhibits remarkable stability under various environmental conditions. Its applications span across multiple industries, including ceramics, glass manufacturing, and as a precursor in the synthesis of advanced materials.

The structural integrity of lead borate makes it an ideal candidate for use in high-temperature applications. It remains stable even when exposed to extreme heat, which is a critical factor in industries that require materials to withstand intense thermal conditions. This property has led to its incorporation into specialized ceramics used in aerospace and automotive components, where durability and thermal resistance are paramount.

In recent years, research has highlighted the potential of lead borate in the development of novel optoelectronic materials. Studies have demonstrated that when doped with certain elements, lead borate can exhibit enhanced luminescent properties. These findings have opened up new avenues for the compound's use in light-emitting diodes (LEDs), lasers, and other optoelectronic devices. The ability of lead borate to manipulate light at the molecular level has positioned it as a promising candidate for next-generation display technologies.

The compound's role in catalysis is another area of active research. has been found to act as an effective catalyst in various organic transformations. Its unique surface chemistry allows it to facilitate reactions that would otherwise be inefficient or impossible under standard conditions. This capability is particularly valuable in pharmaceutical synthesis, where precise control over reaction pathways is essential for producing high-purity compounds.

The synthesis of (CAS No: 14720-53-7) typically involves the reaction of lead salts with boric acid or boric oxide under controlled conditions. The purity and crystallinity of the final product are critical factors that influence its performance in various applications. Advances in synthetic methodologies have enabled researchers to produce high-quality crystals with minimal impurities, enhancing the compound's efficacy in industrial and research settings.

Economic considerations also play a significant role in the utilization of . The cost-effectiveness of its production and its versatility in application make it an attractive option for manufacturers seeking reliable materials for their products. As demand for specialized materials grows, the market for is expected to expand, driven by its proven performance and potential for further innovation.

The environmental impact of using is another important consideration. While it does not pose significant environmental hazards under normal conditions, responsible handling and disposal practices are essential to minimize any potential risks. Ongoing research aims to develop more sustainable methods for synthesizing and utilizing this compound, ensuring that its benefits can be harnessed without compromising ecological integrity.

In conclusion, , identified by its CAS number 14720-53-7, is a multifaceted compound with a wide range of applications across various industries. Its thermal stability, optoelectronic properties, catalytic capabilities, and economic viability make it a valuable material for both industrial and research purposes. As scientific understanding continues to evolve, new applications for are likely to emerge, further solidifying its importance in modern chemistry and materials science.